Cas no 2227864-34-6 (rac-(1R,3R)-3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227864-34-6
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5853077
• PubChem ID: 165835240
• Update Time: 2025-08-04

rac-(1R,3R)-3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227864-34-6
• EN300-1730195

• Inchi： 1S/C11H14N2O2/c1-4-13-6-7(5-12-13)8-9(10(14)15)11(8,2)3/h4-6,8-9H,1H2,2-3H3,(H,14,15)/t8-,9+/m1/s1
• InChI Key： YQHKIKKJBZZVEP-BDAKNGLRSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=NN(C=C)C=2)C1(C)C)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,3R)-3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,3R)-3-(1-Ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2227864-34-6)

Rac-(1R,3R)-3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its CAS number 2227864-34-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex cyclopropane and pyrazole moieties, has garnered attention due to its structural uniqueness and potential biological activities. The presence of a vinyl group and chiral centers at the 1R and 3R positions enhances its utility as a building block in the development of novel therapeutic agents.

The structural framework of Rac-(1R,3R)-3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a dimethyl group at the 2-position and a pyrazole ring linked via an ethenyl (vinyl) group at the 3-position. This configuration imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The compound's stereochemistry is particularly noteworthy, as the (1R,3R) configuration suggests a high degree of enantioselectivity in its reactivity and potential interactions with biological targets.

In recent years, there has been growing interest in the development of heterocyclic compounds for their diverse pharmacological properties. The pyrazole moiety, in particular, is well-known for its role as a pharmacophore in various drugs and natural products. Studies have demonstrated that pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of this motif into more complex structures, such as the one described here, opens up new avenues for drug discovery.

The cyclopropane ring is another key feature of this compound that contributes to its potential therapeutic applications. Cyclopropanes are known for their high reactivity due to the strain within the three-membered ring. This strain can be exploited in synthetic chemistry to facilitate various transformations, making cyclopropane-containing compounds valuable intermediates. Additionally, the chiral nature of the cyclopropane ring can be leveraged to develop enantiomerically pure compounds with enhanced selectivity and reduced side effects.

Recent research has highlighted the importance of chiral auxiliaries and catalysts in asymmetric synthesis. The synthesis of racemic mixtures like Rac-(1R,3R)-3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid often requires careful optimization to achieve high enantiomeric purity. Advances in asymmetric catalysis have enabled the efficient production of enantiomerically enriched compounds, which are crucial for pharmaceutical applications. Techniques such as transition metal-catalyzed reactions and biocatalytic methods have been particularly effective in achieving high yields and selectivity.

The biological activity of this compound has been explored in several preclinical studies. Initial investigations have shown that derivatives of this structure exhibit promising properties as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. By modulating kinase activity, these compounds have the potential to interfere with aberrant signaling pathways that contribute to disease progression.

Furthermore, the unique structural features of Rac-(1R,3R)-3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid make it an attractive candidate for further derivatization. Researchers have been exploring various functionalization strategies to enhance its biological activity or to modify its pharmacokinetic properties. For instance, introducing additional substituents at strategic positions could improve solubility or metabolic stability, making it more suitable for clinical use.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include the formation of the cyclopropane ring via ring-closing metathesis (RCM) and the introduction of the pyrazole moiety through cross-coupling reactions such as Suzuki-Miyaura coupling or Heck coupling. These reactions are typically conducted under controlled conditions using appropriate catalysts and ligands to achieve high selectivity.

The role of computational chemistry in designing and optimizing synthetic routes cannot be overstated. Molecular modeling techniques have been used to predict reaction outcomes and identify optimal reaction conditions before conducting experimental trials. This approach has significantly reduced the time and resources required for drug discovery programs.

In conclusion, Rac-(1R,3R)-3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227864-34-6) is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of cyclopropane and pyrazole moieties makes it a valuable intermediate for developing novel therapeutic agents. Advances in synthetic chemistry and biocatalysis have enabled more efficient production methods for this compound, while preclinical studies suggest promising biological activities as kinase inhibitors.